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Compound of Interest

Compound Name: 2-Bromoethanesulfonic acid

Cat. No.: B1197033

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the experimental use of 2-
bromoethanesulfonate (BES) as a selective inhibitor of methanogenesis in anaerobic batch
cultures. The information is intended for researchers in microbiology, environmental science,
and drug development investigating microbial metabolism, methanogenic pathways, and
alternative metabolic routes.

Introduction

2-Bromoethanesulfonate (BES) is a structural analog of coenzyme M (Co-M), an essential
cofactor for methyl-coenzyme M reductase (MCR), the enzyme that catalyzes the final step of
methane formation in all known methanogens.[1][2] By competitively inhibiting the MCR
enzyme, BES effectively blocks methane production, often without significantly affecting other
microbial activities at appropriate concentrations.[1] This property makes it an invaluable tool
for studying methanogen physiology, redirecting carbon and electron flow to other metabolic
pathways like acetogenesis or sulfate reduction, and investigating syntrophic relationships.[3]

[4]

Mechanism of Action

BES acts as a competitive inhibitor of the methyl-coenzyme M reductase (MCR) enzyme. MCR
is responsible for the reduction of the methyl group attached to coenzyme M, leading to the
formation of methane. As a structural analog of coenzyme M, BES binds to the active site of

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1197033?utm_src=pdf-interest
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0142569
https://www.researchgate.net/publication/366533899_Impacts_of_2-bromoethanesulfonic_sodium_on_methanogenesis_Methanogen_metabolism_and_community_structure
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0142569
https://pmc.ncbi.nlm.nih.gov/articles/PMC8877471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6328780/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

MCR, preventing the binding of the natural substrate and thereby inhibiting methanogenesis.[1]

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1197033?utm_src=pdf-custom-synthesis
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0142569
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0142569
https://www.researchgate.net/publication/366533899_Impacts_of_2-bromoethanesulfonic_sodium_on_methanogenesis_Methanogen_metabolism_and_community_structure
https://pmc.ncbi.nlm.nih.gov/articles/PMC8877471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8877471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6328780/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6328780/
https://www.benchchem.com/product/b1197033#experimental-setup-for-2-bromoethanesulfonate-in-batch-cultures
https://www.benchchem.com/product/b1197033#experimental-setup-for-2-bromoethanesulfonate-in-batch-cultures
https://www.benchchem.com/product/b1197033#experimental-setup-for-2-bromoethanesulfonate-in-batch-cultures
https://www.benchchem.com/product/b1197033#experimental-setup-for-2-bromoethanesulfonate-in-batch-cultures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1197033?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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